3-benzyl-6-iodo-2-{[2-(4-morpholinyl)-2-oxoethyl]thio}-4(3H)-quinazolinone

• IUPAC Name: 3-benzyl-6-iodo-2-(2-morpholin-4-yl-2-oxoethyl)sulfanylquinazolin-4-one
• InChI: InChI=1S/C21H20IN3O3S/c22-16-6-7-18-17(12-16)20(27)25(13-15-4-2-1-3-5-15)21(23-18)29-14-19(26)24-8-10-28-11-9-24/h1-7,12H,8-11,13-14H2
• InChI Key: GVJSQRCMSBOVEX-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C(=O)CSC2=NC3=C(C=C(C=C3)I)C(=O)N2CC4=CC=CC=C4
• Molecular Formula: C21H20IN3O3S
• Molecular Weight: 521.4 g/mol

Description

3-benzyl-6-iodo-2-{[2-(4-morpholinyl)-2-oxoethyl]thio}-4(3H)-quinazolinone is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound has shown promise in various fields, including medicinal chemistry, biochemistry, and pharmacology.

Scientific Research Applications

3-benzyl-6-iodo-2-{[2-(4-morpholinyl)-2-oxoethyl]thio}-4(3H)-quinazolinone has been studied for its potential applications in various scientific research fields. It has shown promise as a potential anticancer agent due to its ability to inhibit the growth of cancer cells. It has also been studied for its potential use in treating Alzheimer's disease and other neurodegenerative disorders.

Mechanism of Action

The mechanism of action of 3-benzyl-6-iodo-2-{[2-(4-morpholinyl)-2-oxoethyl]thio}-4(3H)-quinazolinone involves the inhibition of various enzymes and proteins that are involved in cell growth and proliferation. It has been shown to inhibit the activity of tyrosine kinases, which are involved in the growth and proliferation of cancer cells. It has also been shown to inhibit the activity of acetylcholinesterase, which is involved in the breakdown of acetylcholine in the brain.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 3-benzyl-6-iodo-2-{[2-(4-morpholinyl)-2-oxoethyl]thio}-4(3H)-quinazolinone are still being studied. It has been shown to have cytotoxic effects on cancer cells, but its effects on normal cells are still unclear. It has also been shown to have neuroprotective effects in animal models of Alzheimer's disease and other neurodegenerative disorders.

Advantages and Limitations for Lab Experiments

One advantage of using 3-benzyl-6-iodo-2-{[2-(4-morpholinyl)-2-oxoethyl]thio}-4(3H)-quinazolinone in lab experiments is its potential as a potent anticancer agent. It has also shown promise as a neuroprotective agent in animal models of neurodegenerative disorders. One limitation of using this compound in lab experiments is its potential toxicity to normal cells, which needs to be further studied.

Future Directions

There are several future directions for the study of 3-benzyl-6-iodo-2-{[2-(4-morpholinyl)-2-oxoethyl]thio}-4(3H)-quinazolinone. One direction is to further study its potential as an anticancer agent and to optimize its use in combination with other chemotherapeutic agents. Another direction is to study its potential as a neuroprotective agent in human clinical trials. Additionally, further studies are needed to determine its potential toxicity to normal cells and to optimize its use in lab experiments.